4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide

• IUPAC Name: 4-tert-butyl-N-[(Z)-furan-2-ylmethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-15(2,3)12-6-8-14(9-7-12)21(18,19)17-16-11-13-5-4-10-20-13/h4-11,17H,1-3H3/b16-11-
• InChI Key: KIXKZLLWGFAWQQ-WJDWOHSUSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CO2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=CC=CO2
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide, also known as FB1, is a mycotoxin produced by Fusarium verticillioides, a common fungal pathogen that infects maize and other cereal crops. FB1 has been found to have significant impacts on human and animal health, as well as on agricultural productivity. In

Mechanism of Action

4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide exerts its toxic effects by inhibiting ceramide synthase, an enzyme involved in the synthesis of sphingolipids. This leads to an accumulation of sphinganine, which disrupts cellular processes and can lead to cell death. In addition, this compound has been found to induce oxidative stress and inflammation, which can further contribute to its toxic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in various cell types, including liver, kidney, and lung cells. In addition, this compound has been found to induce oxidative stress and inflammation, which can contribute to its toxic effects. This compound has also been found to have immunosuppressive effects, which can increase the risk of infection.

Advantages and Limitations for Lab Experiments

4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide is a useful tool for studying the effects of ceramide synthase inhibition on cellular processes. However, its toxicity limits its use in certain types of experiments. In addition, the variability in this compound production by different strains of Fusarium verticillioides can make it difficult to obtain consistent results.

Future Directions

Future research on 4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide should focus on understanding its mechanisms of toxicity in greater detail. This could include investigating the role of oxidative stress and inflammation in this compound-induced toxicity, as well as exploring the effects of this compound on other cellular processes beyond ceramide synthesis. In addition, research could focus on developing new methods for detecting and quantifying this compound in agricultural products, in order to minimize its impact on human and animal health.

Synthesis Methods

4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide can be synthesized through a multistep process involving the reaction of furfural with p-toluenesulfonyl hydrazide, followed by the reaction of the resulting intermediate with 4-tert-butylbenzaldehyde. The final product is then purified through column chromatography.

Scientific Research Applications

4-tert-butyl-N'-(2-furylmethylene)benzenesulfonohydrazide has been extensively studied for its effects on human and animal health, as well as on agricultural productivity. It has been found to have toxic effects on various organs, including the liver, kidney, and heart. In addition, this compound has been shown to have carcinogenic properties and has been linked to the development of liver and kidney cancer.